molecular formula C25H21N3O2S2 B2380400 N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide CAS No. 887896-37-9

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide

Cat. No. B2380400
CAS RN: 887896-37-9
M. Wt: 459.58
InChI Key: IDQVCNQWQUAFPC-VAWYXSNFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a benzo[d]thiazol-2-yl ring and a tetrahydrothieno[2,3-c]pyridin-2-yl ring . It’s part of a class of compounds that have been studied for their potential biological activities .


Synthesis Analysis

The synthesis of similar compounds often involves coupling reactions, such as the reaction of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds are then treated with other reagents to yield the final derivatives .


Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and the presence of specific functional groups and rings. The compound likely has a complex three-dimensional structure due to the presence of multiple rings .


Chemical Reactions Analysis

The chemical reactions involving this compound are likely complex and may involve several steps. The reactions may involve the formation and breaking of bonds within the molecule, leading to changes in the molecule’s structure .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the presence of specific functional groups. For example, the presence of multiple rings in the molecule may influence its solubility and reactivity .

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have shown promise as anti-tubercular agents. Recent research has focused on synthesizing novel compounds with improved inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis). The inhibitory concentrations of these newly synthesized molecules have been compared with standard reference drugs. Notably, benzothiazole-based derivatives demonstrated better inhibition potency against M. tuberculosis . Further studies have explored the structure-activity relationships of these compounds and their molecular docking interactions with the target enzyme DprE1.

Anti-Cancer Properties

Pyridin-2-amine-linked benzothiazole-2-thiol derivatives have been investigated for their anti-cancer activities. These compounds exhibit potent and broad-spectrum effects against cancer cells. Their potential as candidate anticancer agents warrants further exploration .

Antimicrobial Activity

The title compound has been evaluated for its antimicrobial properties. Against Gram-positive bacteria (Staphylococcus aureus) and Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae), as well as several fungi (Candida albicans, Aspergillus niger, Aspergillus flavus, Monascus purpureus, and Penicillium citrinum), this compound demonstrated activity using serial plate dilution methods .

Antifungal Potential

Benzothiazole derivatives have also been explored for their antifungal activity. Specifically, 5-(2-substituted-1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxybenzamides were synthesized and screened. These compounds showed potential as antifungal agents .

properties

IUPAC Name

(E)-N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-phenylprop-2-enamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21N3O2S2/c1-16(29)28-14-13-18-21(15-28)32-25(27-22(30)12-11-17-7-3-2-4-8-17)23(18)24-26-19-9-5-6-10-20(19)31-24/h2-12H,13-15H2,1H3,(H,27,30)/b12-11+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDQVCNQWQUAFPC-VAWYXSNFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C=CC5=CC=CC=C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)/C=C/C5=CC=CC=C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21N3O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

459.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.